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Compound of Interest

Compound Name: N,N-Dimethylcyclohexylamine

Cat. No.: B146760 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents are paramount to ensuring a secure laboratory environment and

regulatory compliance. N,N-Dimethylcyclohexylamine, a versatile catalyst and chemical

intermediate, requires careful management due to its hazardous properties. This guide

provides essential, step-by-step procedures for its proper disposal, aligning with the highest

safety standards.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to be aware of the inherent hazards of

N,N-Dimethylcyclohexylamine. According to its Safety Data Sheet (SDS), this chemical is

classified as a flammable liquid and vapor, harmful if swallowed, toxic in contact with skin,

causes severe skin burns and eye damage, is fatal if inhaled, and is very toxic to aquatic life.[1]

Personal Protective Equipment (PPE) is mandatory:

Eye/Face Protection: Wear tightly fitting safety goggles and a face shield (minimum 8-inch).

[1][2]

Hand Protection: Use appropriate chemical-resistant gloves. Gloves must be inspected

before use and disposed of properly after handling.[1][2]

Body Protection: Wear protective clothing to prevent skin contact.[1]
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Respiratory Protection: In case of inadequate ventilation, wear respiratory protection.[1][2]

Safe Handling Practices:

Avoid contact with skin, eyes, and clothing.[1][2]

Do not inhale vapor or mist.[1][2]

Keep away from heat, sparks, open flames, and other ignition sources.[2][3][4]

Use in a well-ventilated area.[3]

Ground and bond containers and receiving equipment to prevent static discharge.[4]

Step-by-Step Disposal Protocol
The primary and recommended method for the disposal of N,N-Dimethylcyclohexylamine is

incineration by a licensed waste disposal company.[1] Under no circumstances should this

chemical be disposed of down the drain or in regular trash due to its toxicity and environmental

hazards.[5][6][7]

Step 1: Waste Identification and Segregation

All waste containing N,N-Dimethylcyclohexylamine must be classified as hazardous

chemical waste.[5][6][8][9]

Segregate this waste from other laboratory waste streams to avoid incompatible chemical

reactions. It is incompatible with strong acids, oxidizing agents, isocyanates, halogenated

organics, peroxides, phenols, epoxides, anhydrides, and acid halides.[4][10][11]

Step 2: Containerization

Use only appropriate and compatible containers for waste storage. Plastic is often preferred.

[9] Do not use metal containers for acids and bases.[12]

The container must be leak-proof and have a secure, tightly closing lid.[2][10] Keep the

container closed except when adding waste.[9][10]
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Do not fill the container to more than 90% of its capacity to allow for expansion.[12]

Step 3: Labeling

Properly label the waste container with a "Hazardous Waste" label.[9][12]

The label must clearly identify the contents as "Waste N,N-Dimethylcyclohexylamine" and

list all constituents if it is a mixture.

Indicate the specific hazards of the contents (e.g., Flammable, Corrosive, Toxic).

Step 4: Storage (Satellite Accumulation Area)

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA).[8][9][10]

The SAA must be at or near the point of waste generation and under the control of laboratory

personnel.[9][10]

Ensure the SAA is inspected weekly for any signs of leakage.[10]

A maximum of 55 gallons of hazardous waste may be stored in an SAA.[9]

Step 5: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to arrange for pickup.[8][9]

Provide them with a completed hazardous waste disposal form, detailing the contents of the

waste container.[8]

The waste must be transported to a licensed treatment, storage, and disposal facility

(TSDF).[12]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data related to the safe

handling and disposal of N,N-Dimethylcyclohexylamine.
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Property Value Citation(s)

UN Number 2264 [1][5]

Transport Hazard Class
8 (Corrosive), Subsidiary

Hazard 3 (Flammable)
[1][5]

Flash Point 42.2 °C (closed cup) [3]

pH 12 (at 5 g/L and 20 °C) [2]

Corrosivity Characteristic pH ≥ 12.5 (general guideline) [8][9]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of N,N-Dimethylcyclohexylamine waste.
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Waste Generation & Characterization

Containerization & Labeling

Storage & Disposal

Generate N,N-Dimethylcyclohexylamine Waste

Is the waste contaminated with other chemicals?

Identify all constituents

Yes

Classify as Hazardous Waste

No

Select a compatible, leak-proof container

Fill container to <= 90% capacity

Securely seal the container

Attach a 'Hazardous Waste' label

Clearly list all contents and hazards

Store in designated Satellite Accumulation Area (SAA)

Conduct weekly inspections of the SAA

Contact EHS or licensed disposal company

Complete waste disposal manifest

Arrange for pickup and transport to a licensed facility

Final Disposal: Incineration

Click to download full resolution via product page

Caption: Disposal workflow for N,N-Dimethylcyclohexylamine.
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By adhering to these procedures, you contribute to a safer research environment, protect our

ecosystem, and ensure that your laboratory practices are in full compliance with federal and

local regulations. Always consult your institution's specific waste management guidelines and

the most current Safety Data Sheet for N,N-Dimethylcyclohexylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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